Cas no 7277-82-9 (7H-1,4-Oxathiepin)

7H-1,4-Oxathiepin structure
7H-1,4-Oxathiepin structure
Product Name:7H-1,4-Oxathiepin
CAS No:7277-82-9
MF:C5H6OS
MW:114.165540218353
CID:2668339
PubChem ID:23353081
Update Time:2024-03-01

7H-1,4-Oxathiepin Chemical and Physical Properties

Names and Identifiers

    • 7H-1,4-Oxathiepin
    • Inchi: 1S/C5H6OS/c1-2-6-3-5-7-4-1/h1,3-5H,2H2
    • InChI Key: QHADNTUVJZGSOZ-UHFFFAOYSA-N
    • SMILES: S1C=COCC=C1

Computed Properties

  • Exact Mass: 114.01393598g/mol
  • Monoisotopic Mass: 114.01393598g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 96.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.5
  • XLogP3: 1
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